Cas no 2247534-79-6 (L-AP4 monohydrate)
L-AP4 monohydrate Chemical and Physical Properties
Names and Identifiers
-
- L-AP4 monohydrate
- SCHEMBL21747432
- (2S)-2-amino-4-phosphonobutanoic acid;hydrate
- AKOS040755643
- L-AP4 (monohydrate)
- L-APB (monohydrate)
- 2247534-79-6
- HY-100781B
- CS-0165831
- DA-64861
-
- Inchi: InChI=1S/C4H10NO5P.H2O/c5-3(4(6)7)1-2-11(8,9)10;/h3H,1-2,5H2,(H,6,7)(H2,8,9,10);1H2/t3-;/m0./s1
- InChI Key: ZAXJAZYNVPZMRL-DFWYDOINSA-N
- SMILES: C(CP(=O)(O)O)C(C(=O)O)N.O
Computed Properties
- Exact Mass: 201.04022410g/mol
- Monoisotopic Mass: 201.04022410g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 12
- Rotatable Bond Count: 4
- Complexity: 187
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 122Ų
L-AP4 monohydrate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| MedChemExpress | HY-100781B-5mg |
L-AP4 monohydrate |
2247534-79-6 | ≥99.0% | 5mg |
¥2600 | 2024-04-19 | |
| MedChemExpress | HY-100781B-10mg |
L-AP4 monohydrate |
2247534-79-6 | ≥99.0% | 10mg |
¥4500 | 2024-04-19 | |
| ChemScence | CS-0165831-5mg |
L-AP4 monohydrate |
2247534-79-6 | ≥99.0% | 5mg |
$260.0 | 2022-04-27 | |
| ChemScence | CS-0165831-10mg |
L-AP4 monohydrate |
2247534-79-6 | ≥99.0% | 10mg |
$450.0 | 2022-04-27 |
L-AP4 monohydrate Related Literature
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
Additional information on L-AP4 monohydrate
Introduction to L-AP4 monohydrate (CAS No: 2247534-79-6)
The compound L-AP4 monohydrate, with the chemical name 4-(2-aminoethyl)phenyl-1H-imidazole-1-carboxylic acid monohydrate, is a significant molecule in the field of medicinal chemistry and pharmacology. Its unique structural properties and biological activities have garnered considerable attention from researchers worldwide. This introduction aims to provide a comprehensive overview of L-AP4 monohydrate, focusing on its chemical characteristics, potential therapeutic applications, and recent advancements in research.
L-AP4 monohydrate belongs to the class of imidazole derivatives, which are known for their diverse biological functions. The presence of both an amino group and a carboxylic acid moiety in its structure contributes to its reactivity and interaction with various biological targets. The monohydrate form indicates that the compound is hydrated with one water molecule, which can influence its solubility and stability. These characteristics make L-AP4 monohydrate a promising candidate for further exploration in drug development.
One of the most intriguing aspects of L-AP4 monohydrate is its potential role in modulating neurotransmitter systems. Research has suggested that this compound may interact with specific receptors and enzymes involved in the central nervous system. For instance, studies have indicated that L-AP4 monohydrate could exhibit effects on the serotonin system, potentially making it useful in the treatment of neurological disorders such as depression and anxiety. The precise mechanisms by which it exerts these effects are still under investigation, but preliminary findings are promising.
In addition to its neurological applications, L-AP4 monohydrate has also shown promise in other therapeutic areas. For example, it has been explored for its potential anti-inflammatory properties. Chronic inflammation is a hallmark of many diseases, including autoimmune disorders and metabolic syndromes. By targeting inflammatory pathways, L-AP4 monohydrate could offer a novel approach to managing these conditions. Further research is needed to fully understand its efficacy and safety profile in clinical settings.
The synthesis of L-AP4 monohydrate is another area of interest for chemists. The compound can be synthesized through multi-step organic reactions, involving key intermediates such as 2-aminoethylbenzoic acid and imidazole derivatives. The optimization of synthetic routes is crucial for achieving high yields and purity, which are essential for pharmaceutical applications. Advances in synthetic methodologies have enabled researchers to produce L-AP4 monohydrate more efficiently, paving the way for larger-scale studies.
Recent studies have also delved into the pharmacokinetic properties of L-AP4 monohydrate. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is critical for determining its potential as a drug candidate. Preliminary data suggest that L-AP4 monohydrate has favorable pharmacokinetic characteristics, including reasonable bioavailability and moderate half-life. These properties could enhance its therapeutic efficacy while minimizing side effects.
The development of novel drug delivery systems has further enhanced the potential applications of L-AP4 monohydrate. Advanced formulations such as nanoparticles and liposomes can improve drug solubility and target specificity. By encapsulating L-AP4 monohydrate within these delivery systems, researchers aim to enhance its bioavailability and reduce toxicity. Such innovations could lead to more effective treatments for various diseases.
Regulatory considerations also play a vital role in the advancement of L-AP4 monohydrate as a therapeutic agent. Compliance with regulatory standards ensures that the compound is safe and effective for human use. Researchers are working closely with regulatory agencies to navigate the complex approval processes required for new drugs. Successful regulatory approval would open doors for clinical trials and eventual market introduction.
The future directions of research on L-AP4 monohydrate are multifaceted. Ongoing studies aim to elucidate its mechanism of action at a molecular level, identify new therapeutic targets, and explore combination therapies with other drugs. Collaborative efforts between academia and industry are essential to accelerate these endeavors. By leveraging cutting-edge technologies such as genomics and proteomics, researchers hope to uncover new insights into the potential of L-AP4 monohydrate.
In conclusion, L-AP4 monohydrate (CAS No: 2247534-79-6) is a compound with significant promise in the field of medicinal chemistry. Its unique structural features and biological activities make it a valuable candidate for further research and development. With continued advancements in synthesis, pharmacology, and drug delivery systems, L-AP4 monohydrate holds great potential to contribute to novel therapeutic strategies across various medical conditions.
2247534-79-6 (L-AP4 monohydrate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)